1-(2-chlorophenyl)-5-pyridin-2-yl-N-[1-(2-thienyl)propyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(2-chlorophenyl)-5-pyridin-2-yl-N-(1-thiophen-2-ylpropyl)triazole-4-carboxamide
• InChI: InChI=1S/C21H18ClN5OS/c1-2-15(18-11-7-13-29-18)24-21(28)19-20(16-9-5-6-12-23-16)27(26-25-19)17-10-4-3-8-14(17)22/h3-13,15H,2H2,1H3,(H,24,28)
• InChI Key: UGSNKTMGJYHJJV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CS1)NC(=O)C2=C(N(N=N2)C3=CC=CC=C3Cl)C4=CC=CC=N4
• Molecular Formula: C21H18ClN5OS
• Molecular Weight: 423.9 g/mol
• CAS No.: 1396708-53-4

Description

1-(2-chlorophenyl)-5-pyridin-2-yl-N-[1-(2-thienyl)propyl]-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C21H18ClN5OS and its molecular weight is 423.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Properties

Compounds synthesized with similar structural frameworks, such as triazole derivatives, have been explored for their antioxidant properties. The synthesis of new 3-(4-chlorophenyl)-5-(pyridin-4-yl)-4-(arylmethyleneamino)-4H-1,2,4-triazole derivatives and their subsequent screening for antioxidant activities highlight the potential of these compounds in mitigating oxidative stress-related damages (Bekircan et al., 2008).

Biological Activity of Arylazothiazole Disperse Dyes

The synthesis of novel heterocyclic aryl monoazo organic compounds, including derivatives with selenium, showcases the diverse applications of these compounds beyond traditional chemical research, extending into biological and textile applications. These compounds exhibited promising antioxidant, antitumor, and antimicrobial activities (Khalifa et al., 2015).

Heterocyclic Synthesis Building Blocks

The use of enaminones as building blocks in heterocyclic synthesis to create nicotinic acid and thienopyridine derivatives further demonstrates the structural versatility and potential pharmacological applications of such compounds (Abdel-Khalik et al., 2004).

Anticancer and Antimicrobial Agents

Compounds incorporating oxazole, pyrazoline, and pyridine have been synthesized and tested for their anticancer and antimicrobial activities, underscoring the potential of these compounds in developing new therapeutic agents (Katariya et al., 2021).

Synthesis and Characterization for Diverse Applications

The synthesis and characterization of compounds like 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide further illustrate the scope of research in developing compounds with potential applications in material science and drug development (Anuradha et al., 2014).

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which share structural similarities with the compound, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives have been shown to interact with various biological targets to exert their effects . The aromaticity of the thiazole ring, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows for electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological effects, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The solubility of thiazole derivatives in water, alcohol, and ether may influence their bioavailability .

Result of Action

Thiazole derivatives have been associated with a variety of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The solubility of thiazole derivatives in various solvents may influence their stability and efficacy .